Cas no 148877-81-0 (13-deacetylbaccatin vi)

• Product Name: 13-deacetylbaccatin vi
• CAS No: 148877-81-0
• MF: C₃₅H₄₄O₁₃
• MW: 672.71607208252
• CID: 6764954
• Update Time: 2024-03-03

13-deacetylbaccatin vi Chemical and Physical Properties

Names and Identifiers

• 13-deacetylbaccatin vi

• Inchi： 1S/C35H44O13/c1-17-23(40)15-35(42)30(47-31(41)22-12-10-9-11-13-22)28-33(8,24(44-18(2)36)14-25-34(28,16-43-25)48-21(5)39)29(46-20(4)38)27(45-19(3)37)26(17)32(35,6)7/h9-13,23-25,27-30,40,42H,14-16H2,1-8H3
• InChI Key： VKVONEINAKWUDS-UHFFFAOYSA-N
• SMILES： C1(CC2(C(C3C(C(C(C(C2(C)C)=C1C)OC(C)=O)OC(C)=O)(C)C(OC(C)=O)CC1C3(CO1)OC(C)=O)OC(C1C=CC=CC=1)=O)O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 48
• XLogP3: 1.596

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Taxanes and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Taxanes and derivatives